Cas no 160510-68-9 (3-Chloro-6-ethynylpyridazine)

• Product Name: 3-Chloro-6-ethynylpyridazine
• CAS No: 160510-68-9
• MF: C₆H₃ClN₂
• MW: 138.554419755936
• CID: 1065089
• PubChem ID: 22629228
• Update Time: 2025-04-20

3-Chloro-6-ethynylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-ethynylpyridazine
• DB-304591
• EN300-4482245
• 160510-68-9

• Inchi： 1S/C6H3ClN2/c1-2-5-3-4-6(7)9-8-5/h1,3-4H
• InChI Key： HSQKIWUBKOPOGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#C)N=N1

Computed Properties

• Exact Mass: 137.9984758g/mol
• Monoisotopic Mass: 137.9984758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8Ų